1,3-Bis(4-aminophenoxy)benzene
Overview
Description
1,3-Bis(4-aminophenoxy)benzene is a diamine monomer that contains two ether bonds and three benzene rings . The ether bond’s meta-substitution and chain structure reduce the rigidity and increase the flexibility of the molecular chain .
Synthesis Analysis
A novel aromatic ether diamine 1,3-bis(4-aminophenoxy)benzene (TPER) was synthesized. Four kinds of polyimides were prepared with obtained TPER, 4,4’-diaminodiphenyl (ODA), pyromellitic dianhydride (PMDA) and end capped with phthalic anhydride (PA). The imidization process was solution imidization followed by solid-phase thermal imidization .Molecular Structure Analysis
The molecular formula of 1,3-Bis(4-aminophenoxy)benzene is C18H16N2O2 . It consists of two ether bonds and three benzene rings .Chemical Reactions Analysis
The polyimide based on TPER and PMDA was obtained after the imidization of the poly(amic acid) . The thermal decomposition reaction mechanism of the polyimide is classified from the TG–DTG experimental data, and the thermokinetic parameters of the thermal decomposition reaction are Ea = 296.87 kJ mol-1 and log (A/s-1) = 14.41 .Physical And Chemical Properties Analysis
1,3-Bis(4-aminophenoxy)benzene is a solid at 20°C . The melting point is between 115.0 to 119.0 °C .Scientific Research Applications
Polyimide Oligomer Resins
1,3-Bis(4-aminophenoxy)benzene, also known as TPE-R, can be polymerized with BPDA to create polyimide oligomer resins. These resins have controlled molecular weights and are used in various high-performance materials due to their excellent thermal stability and mechanical properties .
Flexible Substrate for Annealing
This compound serves as an ultra-thin flexible substrate for annealing materials like MoS2 up to 500°C. The resulting integrated devices are applied in biopotential sensors, showcasing the compound’s utility in high-temperature applications and sensor technology .
Synthesis of Polyimides
The synthesis process involving 1,3-Bis(4-aminophenoxy)benzene and pyromellitic dianhydride (PMDA) leads to the creation of polyimides. These materials are known for their heat-resistant properties and are used in various industrial applications .
Scientific Research
While not an application per se, this compound is widely available for scientific research purposes. Researchers can purchase it from suppliers like MilliporeSigma to explore its potential in new applications or to better understand its properties .
Photosensitive Polyimides
A novel application involves the use of 1,3-Bis(4-aminophenoxy)benzene in the development of photosensitive polyimides (PSPIs). These PSPIs require high sensitivity and stability, as well as the capability to be developed using aqueous alkaline solutions. This application is particularly relevant in the field of photolithography .
Mechanism of Action
Target of Action
1,3-Bis(4-aminophenoxy)benzene is a chemical compound with two ether bonds and three phenyl rings . The structure of 1,3-Bis(4-aminophenoxy)benzene contains two amine units, which have strong nucleophilicity . These amine units can react with common electrophilic reagents .
Mode of Action
The amine units in the structure of 1,3-Bis(4-aminophenoxy)benzene can undergo condensation reactions with common electrophilic reagents . For example, it has been reported that this compound can react with ethyl isothiocyanate to produce the corresponding thiourea derivatives .
Action Environment
The action of 1,3-Bis(4-aminophenoxy)benzene can be influenced by various environmental factors. For instance, its reactivity with electrophilic reagents suggests that the presence of such reagents in the environment could affect its action . Additionally, its solubility in polar organic solvents suggests that the solvent environment could also influence its action .
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-[3-(4-aminophenoxy)phenoxy]aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O2/c19-13-4-8-15(9-5-13)21-17-2-1-3-18(12-17)22-16-10-6-14(20)7-11-16/h1-12H,19-20H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WUPRYUDHUFLKFL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OC2=CC=C(C=C2)N)OC3=CC=C(C=C3)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8051914 |
Source
|
| Record name | 1,3-Phenylenedi(4-aminophenyl ether) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8051914 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
292.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,3-Bis(4-aminophenoxy)benzene | |
CAS RN |
2479-46-1 |
Source
|
| Record name | 1,3-Bis(4-aminophenoxy)benzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2479-46-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzenamine, 4,4'-(1,3-phenylenebis(oxy))bis- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002479461 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzenamine, 4,4'-[1,3-phenylenebis(oxy)]bis- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 1,3-Phenylenedi(4-aminophenyl ether) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8051914 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,3-Bis(4-aminophenoxy)benzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-Ethoxy-2,3-dihydro-1H-pyrrolo[1,2-a]indol-1-one](/img/structure/B160572.png)
